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Compound of Interest

Compound Name: 2-(1-hydroxypentyl)benzoic Acid

Cat. No.: B1679060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(1-hydroxypentyl)benzoic acid was

found. This guide is a compilation of data from publicly available sources for structurally similar

compounds and related chemicals. It is intended for informational purposes and should be

supplemented with in-house risk assessments.

Chemical and Physical Properties
This section summarizes the known physicochemical properties of 2-(1-
hydroxypentyl)benzoic acid.[1]
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Property Value Source

Molecular Formula C12H16O3 PubChem[1]

Molecular Weight 208.25 g/mol PubChem[1]

IUPAC Name
2-(1-hydroxypentyl)benzoic

acid
PubChem[1]

CAS Number 380905-48-6 PubChem[1]

XLogP3 2.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Hazard Identification and Safety Precautions
The following hazard information is based on a structurally similar compound, 4-Hydroxy-3-(1-

hydroxypentyl)benzoic acid.[2] Researchers should handle 2-(1-hydroxypentyl)benzoic acid
with similar precautions.
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Hazard Statement Precautionary Statement

H315: Causes skin irritation.[2] P264: Wash skin thoroughly after handling.[2]

H319: Causes serious eye irritation.[2]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[2]

H335: May cause respiratory irritation.[2]
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[2]

P312: Call a POISON CENTER/doctor if you

feel unwell.[2]

Signal Word: Warning[2]

Experimental Protocols
General Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[2] Use only with adequate ventilation

and wear appropriate personal protective equipment (PPE), including gloves and safety

glasses.[2] Wash hands thoroughly after handling.[2]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[2]

Chemical Spill Clean-up Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area of all non-essential personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: Use an inert absorbent material to contain the spill.

Collect: Carefully sweep or vacuum up the absorbed material and place it into a suitable,

labeled container for disposal.[2]

Decontaminate: Clean the spill area thoroughly with a suitable solvent.

Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.[2]

Visualized Workflows
Chemical Spill Response Workflow
The following diagram illustrates the logical steps for responding to a chemical spill.
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Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area

Assess the Spill
(Identify substance, quantity, and hazards)

Don Appropriate PPE

Contain the Spill

Neutralize (if applicable)

Absorb with Inert Material

Collect Waste

Decontaminate Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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New Chemical Risk Assessment Workflow
This diagram outlines a logical workflow for assessing the risks associated with a new or

uncharacterized chemical like 2-(1-hydroxypentyl)benzoic acid.

New Chemical Risk Assessment Workflow

Receive New Chemical

Gather Available Data
(SDS, literature, databases)

Identify Potential Hazards

Assess Potential Exposure Routes
(Inhalation, dermal, ingestion)

Characterize Risk
(Likelihood and severity)

Develop Control Measures
(Engineering, administrative, PPE)

Implement Control Measures

Review and Update Assessment Periodically
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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